Cas no 2231665-78-2 ((2R)-3,3-difluoro-2-methyl-azetidine;hydrochloride)

(2R)-3,3-difluoro-2-methyl-azetidine hydrochloride is a synthetic organic compound with distinct structural features. It offers a high degree of purity and stability, making it suitable for various applications in organic synthesis. The compound's unique stereochemistry and functional groups provide versatility in chemical transformations, contributing to its utility in the development of pharmaceuticals and fine chemicals.

(2R)-3,3-difluoro-2-methyl-azetidine;hydrochloride structure

2231665-78-2 structure

Product Name:(2R)-3,3-difluoro-2-methyl-azetidine;hydrochloride

CAS No:2231665-78-2

MF:C₄H₈ClF₂N

MW:143.56

MDL:MFCD31705469

CID:5096096

PubChem ID:135397080

Update Time:2026-03-02

(2R)-3,3-difluoro-2-methyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2R)-3,3-difluoro-2-methylazetidine hydrochloride
- (2R)-3,3-difluoro-2-methyl-azetidine
- (2R)-3,3-difluoro-2-methyl-azetidine;hydrochloride
- (2R)-3,3-difluoro-2-methylazetidine;hydrochloride
- MFCD31705469
- (2R)-3,3-Difluoro-2-methylazetidine HCl
- (2R)-3,3-difluoro-2-methylazetidinehydrochloride
- D79133
- AS-78583
- CS-0309693
- 2231665-78-2
- (R)-3,3-Difluoro-2-methylazetidine hydrochloride
- (2R)-3,3-Difluoro-2-methyl-azetidine hydrochloride
- MDL： MFCD31705469
- Inchi： 1S/C4H7F2N.ClH/c1-3-4(5,6)2-7-3;/h3,7H,2H2,1H3;1H/t3-;/m1./s1
- InChI Key： UZRHEOUHFFMYKB-AENDTGMFSA-N
- SMILES： N1CC(F)(F)[C@H]1C.[H]Cl

Computed Properties

Exact Mass: 143.0313333g/mol
Monoisotopic Mass: 143.0313333g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 81.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

(2R)-3,3-difluoro-2-methyl-azetidine;hydrochloride Pricemore >>

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